Cas no 2228644-79-7 (4-({imidazo1,2-apyrazin-3-yl}methyl)piperidine)

• Product Name: 4-({imidazo1,2-apyrazin-3-yl}methyl)piperidine
• CAS No: 2228644-79-7
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 6096374
• PubChem ID: 165683161
• Update Time: 2025-07-02

4-({imidazo1,2-apyrazin-3-yl}methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-({imidazo1,2-apyrazin-3-yl}methyl)piperidine
• 2228644-79-7
• 4-({imidazo[1,2-a]pyrazin-3-yl}methyl)piperidine
• EN300-1727093

• Inchi： 1S/C12H16N4/c1-3-13-4-2-10(1)7-11-8-15-12-9-14-5-6-16(11)12/h5-6,8-10,13H,1-4,7H2
• InChI Key： SDPGCLMEKCSXNA-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=CN=C3C=NC=CN23)CC1

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.2Ų

Additional information on 4-({imidazo1,2-apyrazin-3-yl}methyl)piperidine

Professional Introduction to Compound with CAS No. 2228644-79-7 and Product Name: 4-({imidazo1,2-apyrazin-3-yl}methyl)piperidine

The compound with the CAS number 2228644-79-7 and the product name 4-({imidazo1,2-apyrazin-3-yl}methyl)piperidine represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in pharmaceutical development and drug discovery. The molecular structure of this compound incorporates a piperidine ring linked to an imidazo[1,2-a]pyrazine moiety, which is a key feature that contributes to its distinct chemical properties and biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those containing fused rings such as imidazo[1,2-a]pyrazine. These structures are known for their ability to interact with biological targets in complex ways, making them valuable candidates for the development of novel therapeutic agents. The presence of the piperidine ring in 4-({imidazo1,2-apyrazin-3-yl}methyl)piperidine further enhances its potential by providing a flexible scaffold that can be modified to optimize binding affinity and selectivity.

In the realm of drug discovery, the compound has been explored for its potential role in addressing various therapeutic challenges. Researchers have been particularly interested in its interactions with enzymes and receptors that are implicated in inflammatory diseases, neurodegenerative disorders, and cancer. The imidazo[1,2-a]pyrazine core is known to exhibit inhibitory effects on certain kinases and other enzymes involved in cell signaling pathways, which are often dysregulated in disease states.

One of the most compelling aspects of 4-({imidazo1,2-apyrazin-3-yl}methyl)piperidine is its structural versatility. The piperidine ring can be functionalized in multiple ways, allowing chemists to tailor the compound's properties for specific applications. This flexibility has enabled the synthesis of a range of derivatives that exhibit enhanced potency and reduced toxicity compared to earlier analogs. Such modifications are crucial for advancing a compound from an initial hit to a viable candidate for clinical development.

The compound's potential has also been explored in preclinical studies, where it has shown promise in models of inflammation and pain management. The ability of 4-({imidazo1,2-apyrazin-3-yl}methyl)piperidine to modulate inflammatory pathways is particularly noteworthy, as chronic inflammation is a underlying factor in many diseases. By targeting specific inflammatory mediators and enzymes, this compound may offer a new approach to treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound's interaction with biological targets has been investigated using computational methods and experimental techniques. High-throughput screening (HTS) has been employed to identify binding interactions with relevant proteins, while X-ray crystallography has provided insights into the molecular mechanisms of action. These studies have revealed that 4-({imidazo1,2-apyrazin-3-yl}methyl)piperidine can bind to targets with high affinity, suggesting its suitability for further development as a lead compound.

The synthesis of 4-({imidazo1,2-apyrazin-3-yl}methyl)piperidine involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the imidazo[1,2-a]pyrazine core and nucleophilic substitution reactions to introduce the piperidine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for moving from laboratory-scale synthesis to industrial manufacturing.

The safety profile of 4-({imidazo1,2-apyrazin-3-yl}methyl)piperidine has been assessed through toxicological studies conducted in vitro and in vivo. These studies have indicated that the compound is well-tolerated at relevant doses, although further research is needed to fully characterize its long-term effects. Understanding the safety profile is critical for determining appropriate dosing regimens and minimizing potential risks associated with therapeutic use.

The future prospects for 4-({imidazo1,2-apyrazin-3-yl}methyl)piperidine are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic researchers and industry scientists are likely to drive innovation in this area, leading to the development of novel treatments for a wide range of diseases. The compound's unique structure and biological activity make it a valuable asset in the ongoing quest to discover safer and more effective therapeutic agents.